Cas no 176910-42-2 (8-Azabicyclo[3.2.1]octan-3-one,8-(2,2,2-trifluoroacetyl)-)

• Product Name: 8-Azabicyclo[3.2.1]octan-3-one,8-(2,2,2-trifluoroacetyl)-
• CAS No: 176910-42-2
• MF: C₉H₁₀F₃NO₂
• MW: 221.176413059235
• CID: 112496
• PubChem ID: 15252306
• Update Time: 2025-04-18

8-Azabicyclo[3.2.1]octan-3-one,8-(2,2,2-trifluoroacetyl)- Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octan-3-one,8-(2,2,2-trifluoroacetyl)-
• 8-Azabicyclo[3.2.1]octan-3-one, 8-(trifluoroacetyl)- (9CI)
• 8-(2,2,2-trifluoroacetyl)-8-aza-bicyclo[3.2.1]octan-3-one
• SCHEMBL3968347
• 8-Trifluoroacetyl-8-azabicyclo[3.2.1]octan-3-one
• 8-(2,2,2-trifluoroacetyl)-8-azabicyclo[3.2.1]octan-3-one
• 176910-42-2
• 8-(2,2,2-trifluoro-acetyl)-8-aza-bicyclo[3.2.1]octan-3-one

• Inchi： 1S/C9H10F3NO2/c10-9(11,12)8(15)13-5-1-2-6(13)4-7(14)3-5/h5-6H,1-4H2
• InChI Key： VQAKWLUSFTURKR-UHFFFAOYSA-N
• SMILES： FC(C(N1C2CC(CC1CC2)=O)=O)(F)F

Computed Properties

• Exact Mass: 221.0664
• Monoisotopic Mass: 221.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38